Cas no 22581-50-6 (2-butyl-3-methyl-3,4-dihydropyrazole)

• Product Name: 2-butyl-3-methyl-3,4-dihydropyrazole
• CAS No: 22581-50-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 1410679
• PubChem ID: 566251
• Update Time: 2025-04-20

2-butyl-3-methyl-3,4-dihydropyrazole Chemical and Physical Properties

Names and Identifiers

• 2-butyl-3-methyl-3,4-dihydropyrazole
• SureCN12424307
• 2-Pyrazoline, 1-butyl-5-methyl-
• 1-butyl-5-methyl-4,5-dihydro-1H-pyrazole
• CTK6E2552
• 1-n-Butyl-5-Methyl-2-Pyrazolin
• 1-n-Butyl-5-Methylpyrazol-2-in
• 1-Butyl-5-methyl-2-pyrazoline
• AC1LBXZJ
• AG-K-85179
• SureCN12424307; 2-Pyrazoline, 1-butyl-5-methyl-; 1-butyl-5-methyl-4,5-dihydro-1H-pyrazole; CTK6E2552; 1-n-Butyl-5-Methyl-2-Pyrazolin; 1-n-Butyl-5-Methylpyrazol-2-in; 1-Butyl-5-methyl-2-pyrazoline; AC1LBXZJ; AG-K-85179;
• IPKPLDIJSVOODS-UHFFFAOYSA-N
• 1-Butyl-5-methyl-4,5-dihydro-1H-pyrazole #
• 22581-50-6
• 5-Methyl-1-n-butyl-.DELTA.[2]-pyrazoline
• DTXSID40340639
• SCHEMBL12424307

• Inchi： 1S/C8H16N2/c1-3-4-7-10-8(2)5-6-9-10/h6,8H,3-5,7H2,1-2H3
• InChI Key： IPKPLDIJSVOODS-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(C)CC=N1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines